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Compound of Interest

Compound Name: Cyclamidomycin

Cat. No.: B10828874

CAS Number: 35663-85-5
IUPAC Name: (2E)-3-(3,4-dihydro-2H-pyrrol-5-yl)-2-propenamide

This technical guide provides an in-depth overview of Cyclamidomycin, an antibiotic with a
unigue mode of action. It is intended for researchers, scientists, and drug development
professionals interested in the chemical properties, biological activity, and experimental
methodologies associated with this compound.

Core Compound Details

Parameter Value Reference

CAS Number 35663-85-5 [1]

2E)-3-(3,4-dihydro-2H-pyrrol-
IUPAC Name (2E)-3 Y ) by [1]
5-yl)-2-propenamide

Desdanine, NSC 121234,
Synonyms ) ] [1]
Pyracrimycin A

Molecular Formula C7H10N20 [1]
Molecular Weight 138.17 g/mol [2]
Source Streptomyces sp. MA130-Al [2]
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Antibacterial Activity

Cyclamidomycin exhibits a broad spectrum of activity against both Gram-positive and Gram-
negative bacteria. The following table summarizes the Minimum Inhibitory Concentrations
(MICs) reported for Cyclamidomycin against various bacterial strains.

Bacterial Strain MIC (pg/mL) Reference
Staphylococcus aureus 3.12-25 [1]
Micrococcus flavus 3.12-25 [1]
Sarcina lutea 3.12-25 [1]
Bacillus subtilis 3.12-25 [1]
Escherichia coli 3.12-25 [1]
Shigella flexneri 3.12-25 [1]
Salmonella typhosa 3.12-25 [1]
Proteus vulgaris 3.12-25 [1]
Klebsiella pneumoniae 3.12-25 [1]

Mechanism of Action: Inhibition of Nucleoside
Diphosphokinase

Cyclamidomycin's primary mechanism of action is the inhibition of nucleoside
diphosphokinase (NDPK).[2][3] This enzyme plays a crucial role in the synthesis of nucleoside
triphosphates (NTPs), which are essential for DNA and RNA synthesis. By inhibiting NDPK,
Cyclamidomyecin disrupts these fundamental cellular processes, leading to bacterial growth
inhibition.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
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The MIC of Cyclamidomycin against various bacterial strains can be determined using the

broth microdilution method. This experimental workflow is outlined below.
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Workflow for MIC Determination.

Nucleoside Diphosphokinase (NDPK) Inhibition Assay

The inhibitory effect of Cyclamidomycin on NDPK can be quantified using a coupled enzyme
assay. The general workflow for this type of assay is depicted below. This assay measures the
production of ADP, which is then used to quantify the NDPK activity.
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NDPK Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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